Cas no 88940-76-5 (5-Pyrimidinebutanol)
5-Pyrimidinebutanol structure
Product Name:5-Pyrimidinebutanol
CAS No:88940-76-5
MF:C8H12N2O
MW:152.193681716919
CID:619110
PubChem ID:13557542
Update Time:2025-04-19
5-Pyrimidinebutanol Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinebutanol
- 4-pyrimidin-5-ylbutan-1-ol
- 4-(PYRIMIDIN-5-YL)BUTAN-1-OL
- 88940-76-5
- SCHEMBL10350035
- DTXSID20543808
- LKMYTUMPGDDLAY-UHFFFAOYSA-N
-
- Inchi: 1S/C8H12N2O/c11-4-2-1-3-8-5-9-7-10-6-8/h5-7,11H,1-4H2
- InChI Key: LKMYTUMPGDDLAY-UHFFFAOYSA-N
- SMILES: OCCCCC1=CN=CN=C1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 92.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46Ų
5-Pyrimidinebutanol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
88940-76-5 (5-Pyrimidinebutanol) Related Products
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